N-(4-fluoro-3-nitrophenyl)-2-methylpropanamide

• IUPAC Name: N-(4-fluoro-3-nitrophenyl)-2-methylpropanamide
• InChI: InChI=1S/C10H11FN2O3/c1-6(2)10(14)12-7-3-4-8(11)9(5-7)13(15)16/h3-6H,1-2H3,(H,12,14)
• InChI Key: BMFSBIUYDCXFGP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC(=C(C=C1)F)[N+](=O)[O-]
• Molecular Formula: C10H11FN2O3
• Molecular Weight: 226.20 g/mol

Description

N-(4-fluoro-3-nitrophenyl)-2-methylpropanamide is a chemical compound with the molecular formula C11H12FN2O3. It is also known as FNPA or 4-Fluoro-3-nitrophenyl-2-methylpropanamide. FNPA is a widely used compound in scientific research due to its unique properties and applications.

Mechanism of Action

FNPA inhibits CES2 by binding to the active site of the enzyme, thereby preventing the enzyme from metabolizing its substrate. The inhibition of CES2 by FNPA has been shown to increase the bioavailability and efficacy of certain drugs, such as the anticancer drug irinotecan. Additionally, FNPA has been shown to alter the metabolism of endogenous compounds, such as fatty acids and steroids, which may have implications for the treatment of metabolic disorders.
Biochemical and Physiological Effects
FNPA has been shown to have a number of biochemical and physiological effects. Inhibition of CES2 by FNPA has been shown to increase the bioavailability and efficacy of certain drugs, such as irinotecan. Additionally, FNPA has been shown to alter the metabolism of endogenous compounds, such as fatty acids and steroids, which may have implications for the treatment of metabolic disorders. However, the long-term effects of FNPA on human health are not yet known, and further research is needed to fully understand its effects.

Advantages and Limitations for Lab Experiments

FNPA has several advantages for lab experiments. It is a potent and selective inhibitor of CES2, making it an ideal compound for studying the role of CES2 in drug metabolism and identifying new drug targets. Additionally, FNPA is relatively easy to synthesize, and the yield of FNPA is high, making it readily available for scientific research.
However, there are also limitations to the use of FNPA in lab experiments. FNPA is a relatively new compound, and its long-term effects on human health are not yet known. Additionally, FNPA may have off-target effects on other enzymes or biological pathways, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on FNPA. First, further research is needed to fully understand the long-term effects of FNPA on human health. Second, the role of CES2 in the metabolism of endogenous compounds, such as fatty acids and steroids, should be further investigated. Third, the potential off-target effects of FNPA on other enzymes or biological pathways should be explored. Finally, the development of new compounds based on the structure of FNPA may lead to the discovery of more potent and selective CES2 inhibitors with greater therapeutic potential.
Conclusion
In conclusion, N-(4-fluoro-3-nitrophenyl)-2-methylpropanamide is a unique chemical compound with a wide range of applications in scientific research. Its potent inhibition of the enzyme CES2 has led to its use in studying drug metabolism and identifying new drug targets. However, further research is needed to fully understand its effects on human health, and the development of new compounds based on the structure of FNPA may lead to the discovery of more potent and selective CES2 inhibitors with greater therapeutic potential.

Synthesis Methods

The synthesis of FNPA involves the reaction of 4-fluoro-3-nitroaniline with 2-methylpropanoyl chloride in the presence of a base, such as triethylamine. The reaction takes place at room temperature and yields FNPA as a yellow solid with a high purity level. The synthesis method is relatively simple, and the yield of FNPA is high, making it an ideal compound for scientific research.

Scientific Research Applications

FNPA is widely used in scientific research due to its unique properties. It is a potent inhibitor of the enzyme carboxylesterase 2 (CES2), which is involved in the metabolism of many drugs and xenobiotics. FNPA has been used to study the role of CES2 in drug metabolism and to identify new drug targets. Additionally, FNPA has been used to investigate the role of CES2 in the metabolism of endogenous compounds, such as fatty acids and steroids.